Cas no 400741-50-6 (3-[2-(4-methoxyphenoxy)ethoxy]benzaldehyde)

• Product Name: 3-[2-(4-methoxyphenoxy)ethoxy]benzaldehyde
• CAS No: 400741-50-6
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 1512316
• PubChem ID: 2064052
• Update Time: 2025-04-21

3-[2-(4-methoxyphenoxy)ethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-methoxyphenoxy)ethoxy]benzaldehyde
• STK384987
• ZINC02581644
• AC1M15N3
• CTK4I2384
• MolPort-002-203-225
• AKOS000346235
• AG-F-41719
• MCULE-2103033089
• STK384987; ZINC02581644; AC1M15N3; CTK4I2384; MolPort-002-203-225; AKOS000346235; AG-F-41719; MCULE-2103033089;
• SR-01000235340
• AB00108516-01
• SR-01000235340-1
• Cambridge id 6469338
• CHEMBRDG-BB 6469338
• DTXSID00366411
• 400741-50-6
• 3-(2-(4-Methoxyphenoxy)ethoxy)benzaldehyde

• Inchi： 1S/C16H16O4/c1-18-14-5-7-15(8-6-14)19-9-10-20-16-4-2-3-13(11-16)12-17/h2-8,11-12H,9-10H2,1H3
• InChI Key： LVORQUVJQSHPHZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CCOC1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 444°C at 760 mmHg
• Flash Point: 198°C
• Refractive Index: 1.574
• PSA: 44.76000
• LogP: 2.96550